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Compound of Interest

Compound Name: TFLA

Cat. No.: B044063 Get Quote

Trifluoroacetic acid (TFA), often abbreviated as TFLA, is a corrosive chemical that requires

meticulous handling and disposal procedures to ensure the safety of laboratory personnel and

to prevent environmental contamination. This guide provides essential, step-by-step

information for the proper management of TFLA waste.

Immediate Safety and Handling Protocols
Before handling TFLA, it is imperative to be familiar with its hazards. TFLA is extremely

destructive to the tissue of the mucous membranes, upper respiratory tract, eyes, and skin.[1]

Inhalation can be harmful, and ingestion may cause severe burns.[1] Always work under a

chemical fume hood and ensure adequate ventilation.

Required Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.

Hand Protection: Use chemically resistant gloves.

Body Protection: Wear a lab coat or other protective clothing. Contaminated clothing should

be removed immediately and washed before reuse.[2]

Respiratory Protection: If working outside a fume hood or if vapor exposure is possible, use

a NIOSH-approved respirator.[3]
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Step-by-Step TFLA Disposal Procedure
TFLA must be disposed of as hazardous waste. Do not discharge TFLA into drains or the

environment.[1]

Containment: Keep TFLA waste in its original container or a suitable, clearly labeled, and

tightly closed container to prevent leakage.[1][3] Containers should be stored in a cool, dry,

and well-ventilated area.[1]

Waste Segregation: Do not mix TFLA waste with other waste streams. It is incompatible with

strong oxidizing agents, reducing agents, strong bases, metals, and amines.

Labeling: Clearly label the waste container with "Hazardous Waste," "Trifluoroacetic Acid,"

and any other identifiers required by your institution.

Professional Disposal: Arrange for disposal through a licensed professional waste disposal

service.[1] Adhere to all federal, state, and local environmental regulations for hazardous

waste disposal.[1]

Spill Management Protocol
In the event of a TFLA spill, evacuate the area and ensure adequate ventilation.[1]

Control and Contain: For small spills, contain the material using an inert absorbent material

like sand, earth, or vermiculite.[1][2][4] Do not use combustible materials.

Neutralization: For liquid spills, consider using a neutralizing agent such as Chemizorb® H⁺.

Collection: Carefully soak up the spill with the absorbent material and place it into a suitable,

closed container for disposal as hazardous waste.[1][3]

Decontamination: Clean the affected area thoroughly. Wash all protective equipment before

storing it again.[2]

Quantitative Safety Data
The following table summarizes key quantitative data for Trifluoroacetic Acid.
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Data Point Value Source

Toxicity to Daphnia magna EC50: 55.00 mg/l - 24 h Sigma-Aldrich

Boiling Point 72.4 °C / 162.3 °F MilliporeSigma

Melting Point -15.4 °C / 4.3 °F MilliporeSigma

Partition Coefficient (log Pow) -2.10 MilliporeSigma

UN Number (Transport) 2699 ADR/RID, IMDG, IATA

TFLA Disposal Workflow
The following diagram outlines the decision-making and procedural flow for the proper disposal

of Trifluoroacetic Acid.
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TFLA Waste Generated
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Caption: Workflow for TFLA (Trifluoroacetic Acid) waste handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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